N6-Methyladenosine-d3

• Molecular Formula: C11H15N5O4
• Molecular Weight: 284.29 g/mol
• InChI: InChI=1S/C11H15N5O4/c1-12-9-6-10(14-3-13-9)16(4-15-6)11-8(19)7(18)5(2-17)20-11/h3-5,7-8,11,17-19H,2H2,1H3,(H,12,13,14)/t5-,7-,8-,11-/m1/s1/i7D,8D,11D
• InChIKey: VQAYFKKCNSOZKM-FTLSSNSDSA-N

N6-Methyladenosine-d3: Stable Isotope Standard for m6A LC-MS

N6-Methyladenosine-d3 (CAS: 139896-43-8; C₁₁H₁₂D₃N₅O₄; MW: 284.29) is a deuterium-labeled stable isotope analog of N6-methyladenosine (m6A), the most prevalent internal modification in eukaryotic messenger RNA . The compound contains three deuterium atoms replacing hydrogen atoms on the N6-methyl group (trideuteriomethylamino moiety) and is supplied as an off-white to pale beige solid with melting point >136°C (dec.) . Its primary application is as a stable isotope-labeled internal standard (SIL-IS) for absolute quantification of m6A levels in RNA via liquid chromatography-tandem mass spectrometry (LC-MS/MS), where it enables correction for ionization efficiency variations, matrix effects, and sample-to-sample recovery differences [1].

1

Stable isotope-labeled internal standard for m⁶A LC-MS/MS quantification

2

Deuterated (D3) label provides mass shift >3 Da, avoiding spectral overlap

3

Supports matrix-effect and recovery correction in nucleoside-level m⁶A analysis

• [1] Creative Proteomics. m6A Modification LC-MS Analysis: Absolute Quantification Strategies, Internal Standards, and Interpretation Pitfalls. Technical Resource. View Source

Why N6-Methyladenosine-d3 Cannot Be Replaced

Unlabeled N6-methyladenosine cannot function as an internal standard for m6A quantification because it is indistinguishable from the endogenous analyte during mass spectrometric detection, providing no means to correct for ionization suppression, extraction recovery variability, or instrument drift [1]. While 13C-labeled m6A internal standards are commercially available (e.g., N6-Methyladenosine-13C4, purity 99.8%), deuterated internal standards carry documented differential analytical behavior relative to 13C/15N-labeled counterparts: deuterium labeling produces isotopic effects that can cause chromatographic retention time shifts and non-equivalent matrix effect compensation [2]. Selection guidelines for isotope-labeled internal standards in LC-MS/MS explicitly require that if deuterated compounds are chosen, the mass difference must exceed 3 Da (i.e., ≥D3 labeling) to avoid spectral overlap with the natural isotopic envelope of the unlabeled analyte [3]. Thus, substitution of N6-Methyladenosine-d3 with unlabeled m6A, 13C4-labeled m6A, or lower-deuterium-count analogs yields systematically different quantification outcomes that must be empirically validated rather than assumed equivalent.

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Unlabeled N6-methyladenosine cannot function as an internal standard; it is indistinguishable from endogenous analyte during MS detection.

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13C-labeled m⁶A ISTD may exhibit differential matrix-effect compensation; deuterated standards require method-specific validation for quantitative equivalence.

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D1 or D2 analogs fail to meet the >3 Da mass-difference requirement, risking isotopic overlap with the unlabeled analyte envelope.

• [1] Creative Proteomics. RNA Modification LC-MS Analysis Explained: What You Can (and Can't) Measure. Technical Resource. View Source
• [2] Bowman BA, Ejzak EA, Reese CM, Blount BC, Bhandari D. Mitigating Matrix Effects in LC-ESI-MS-MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. View Source
• [3] SCR-Bio. Selection Criteria for Stable Isotope Internal Standards: >98% Isotopic Enrichment Required; Deuterated Standards Require Mass Difference >3 Da. Technical Article. 2022. View Source

N6-Methyladenosine-d3 Comparative Performance

Isotopic Purity vs Industry Minimum Threshold

N6-Methyladenosine-d3 (HY-N0086S) is specified with 99.97% chemical purity by the vendor, substantially exceeding the 98% minimum isotopic enrichment threshold recommended for stable isotope internal standards in quantitative LC-MS/MS applications . In comparison, alternative sourcing offers N6-Methyladenosine-d3 with purity ≥95% (R032144), representing a 4.97% lower nominal purity specification . The N6-Methyladenosine-13C4 analog (HY-N0086S2) is specified at 99.8% purity, marginally lower than the deuterated D3 version from the same vendor by 0.17% .

Isotopic Purity

Cross-study comparable

Target 99.97% vs industry minimum >98%; alternative D3 source ≥95%; 13C4 analog 99.8%

Higher purity specification reduces risk of unlabeled analyte carryover in low-input RNA quantification.

Vendor CoA specifications; verify lot-specific purity.

Evidence Dimension	Chemical purity specification
Target Compound Data	N6-Methyladenosine-d3: 99.97% (HY-N0086S)
Comparator Or Baseline	N6-Methyladenosine-d3 alternative source: ≥95%; N6-Methyladenosine-13C4: 99.8%; Industry recommendation: >98% minimum
Quantified Difference	Target exceeds industry minimum by 1.97%; exceeds alternative D3 source by 4.97%; exceeds 13C4 analog by 0.17%
Conditions	Vendor Certificate of Analysis specifications; QC batch data

Why This Matters

Higher purity specification reduces unlabeled analyte carryover that could bias absolute quantification of low-abundance m6A modifications, particularly when working with sub-microgram RNA inputs where trace contamination becomes analytically significant.

Matrix Effect Compensation: Deuterated vs 13C Internal Standards

A systematic head-to-head comparison of deuterated (²H) SIL-IS versus non-deuterated (¹³C and ¹⁵N) SIL-IS for LC-ESI-MS/MS quantification demonstrated that deuterated internal standards exhibit non-equivalent matrix effect compensation relative to ¹³C-labeled counterparts [1]. For the test analyte 2-methylhippuric acid, concentrations generated with the deuterated IS (2MHA-[²H₇]) were on average 59.2% lower than concentrations generated with the ¹³C-labeled IS (2MHA-[¹³C₆]). Spike accuracy experiments revealed that the deuterated IS generated negatively biased results of −38.4%, whereas no significant bias was observed for the ¹³C-labeled IS [1]. This class-level finding is directly transferable to nucleoside quantification: deuterium labeling produces isotopic effects causing chromatographic retention time shifts that diminish matrix effect compensation capability relative to ¹³C-labeled analogs [2].

Matrix Effect

Class-level inference

Deuterated SIL-IS: average 59.2% lower concentrations; −38.4% spike bias vs 13C-IS in LC-ESI-MS/MS

Deuterated internal standards may yield systematically lower m⁶A values; matrix compensation cannot be assumed equivalent to 13C analogs.

Based on urinary biomarker study (Bowman et al. 2023); verify in RNA matrix.

Evidence Dimension	Quantitative bias in analyte concentration measurement
Target Compound Data	Deuterated SIL-IS class: concentration values average 59.2% lower; spike accuracy bias −38.4%
Comparator Or Baseline	13C-labeled SIL-IS class: accurate concentrations; no significant bias
Quantified Difference	59.2% lower concentrations with deuterated IS; 38.4% negative bias in spike recovery
Conditions	LC-ESI-MS/MS; urinary biomarker 2MHA/4MHA; post-column infusion matrix effect assessment

Why This Matters

Users quantifying m6A must recognize that deuterated D3 internal standards may yield systematically lower absolute quantification values compared to 13C-labeled alternatives when matrix effects differ between labeled and unlabeled species, requiring method-specific validation and cross-standard calibration documentation.

• [1] Bowman BA, Ejzak EA, Reese CM, Blount BC, Bhandari D. Mitigating Matrix Effects in LC-ESI-MS-MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. View Source
• [2] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. Technical Blog. 2020. View Source

Isotopic Exchange Stability: D3 vs 13C/15N Labels

Deuterated compounds in LC-MS applications are susceptible to hydrogen-deuterium exchange with protic solvents in the mobile phase (e.g., water, methanol), which can reduce effective isotopic enrichment and introduce quantification variability [1]. Industry guidance for isotope-labeled internal standard selection explicitly states that 13C and 15N labels are typically positioned on molecular backbone structures and are more stable, whereas deuterated products readily undergo exchange with labile hydrogens in LC mobile phase solvents [1]. N6-Methyladenosine-d3 places deuterium on the N6-methyl group, which is not directly attached to exchangeable heteroatoms (N-H) but resides on a carbon-bound methyl moiety, potentially mitigating but not eliminating exchange risk .

H/D Exchange

Class-level inference

Deuterium on carbon-bound methyl group may reduce exchange liability, but protic mobile phases still pose risk.

Isotopic integrity requires stringent storage (−20°C to −80°C) and handling; lower stability vs 13C/15N labels.

Data to verify for D3-m⁶A under typical LC conditions.

Evidence Dimension	Isotopic label stability against exchange under LC conditions
Target Compound Data	Deuterated (D3) compounds: susceptible to H/D exchange with protic mobile phase components
Comparator Or Baseline	13C/15N-labeled compounds: backbone-stable, no exchange liability
Quantified Difference	Not quantifiable without compound-specific exchange rate measurement
Conditions	Aqueous/organic LC mobile phases; reversed-phase chromatography conditions

Why This Matters

Procurement decisions for m6A internal standards should weigh the lower cost of deuterated compounds against the higher stability of 13C/15N-labeled alternatives, with the understanding that D3-labeled N6-Methyladenosine may require more stringent storage and handling protocols (e.g., protected from light, stored under nitrogen at -20°C to -80°C) to preserve isotopic integrity [2].

• [1] SCR-Bio. Selection Criteria for Stable Isotope Internal Standards: Comparison of Deuterated vs 13C/15N Labeling. Technical Article. 2022. View Source
• [2] MedChemExpress. N6-Methyladenosine-d3 Storage Conditions: -20°C, protect from light, stored under nitrogen; in solvent: -80°C, 6 months; -20°C, 1 month. View Source

Mass Difference Requirement for Deuterated Standards

Selection criteria for deuterated internal standards in LC-MS/MS explicitly mandate a mass difference exceeding 3 Daltons (≥D3) between the labeled internal standard and the unlabeled analyte to prevent spectral overlap with the natural M+1 and M+2 isotopic envelope of the target compound [1]. N6-Methyladenosine-d3, with three deuterium substitutions, provides a mass difference of +3.02 Da relative to unlabeled N6-methyladenosine (MW 281.27 vs 284.29), thereby meeting the minimum mass difference threshold . Lower-deuterium analogs (D1 or D2) would be considered unsuitable due to insufficient mass separation [1].

Mass Difference

Specification review

Δm = +3.02 Da (MW 284.29 vs 281.27)

Meets industry >3 Da threshold for deuterated ISTD; D1/D2 analogs fail criterion.

Ensures adequate spectral separation from natural isotopic envelope.

Evidence Dimension	Mass difference between labeled internal standard and unlabeled analyte
Target Compound Data	N6-Methyladenosine-d3: Δm = +3.02 Da (MW 284.29 vs 281.27)
Comparator Or Baseline	Industry minimum requirement: Δm > 3 Da for deuterated IS; D1/D2 analogs: insufficient mass separation
Quantified Difference	Target meets minimum threshold (3.02 > 3); D1/D2 fail requirement
Conditions	Small molecule LC-MS/MS quantification (<1000 Da analytes)

Why This Matters

N6-Methyladenosine-d3 meets the regulatory and industry minimum mass difference criterion for deuterated internal standards, whereas procurement of lower-deuterium-count m6A analogs would risk isotopic interference and should be avoided without additional method validation.

• [1] SCR-Bio. Selection Criteria for Stable Isotope Internal Standards: Deuterated Products Require Mass Difference >3 Da. Technical Article. 2022. View Source

N6-Methyladenosine-d3 Application Scenarios

Global m6A Quantification by LC-MS/MS

N6-Methyladenosine-d3 is optimally deployed as a stable isotope-labeled internal standard in nucleoside-level LC-MS/MS workflows for absolute quantification of total m6A content in RNA samples. The standard is spiked into digested RNA samples prior to LC injection, enabling correction for ionization efficiency variability, matrix suppression, and extraction recovery differences. This application is particularly critical when reporting absolute m6A amounts (fmol/µg RNA) rather than relative ratios, as required for peer-reviewed publication and cross-study comparability [1]. The D3 mass difference (+3.02 Da) provides sufficient spectral separation from unlabeled m6A for accurate peak integration .

Calibration and Method Validation for m6A Assays

N6-Methyladenosine-d3 serves as the internal standard component in calibration curve preparation for validated LC-MS/MS methods quantifying RNA m6A modification stoichiometry. Standard operating procedures for bioanalytical LC-MS/MS mandate that internal standards be sourced from certified suppliers with documented Certificate of Analysis, stored at -20°C protected from light, and monitored for peak shape, retention time, and area response consistency across analytical runs [1]. The 99.97% purity specification supports method validation requirements for accuracy, precision, and lower limit of quantification (LLOQ) determination in RNA modification analysis .

Matrix Effect Comparison: Deuterated vs 13C Standards

N6-Methyladenosine-d3 is appropriate for use in head-to-head analytical performance comparisons evaluating deuterated versus 13C-labeled internal standards in complex biological matrices. Studies have demonstrated that deuterated SIL-IS may exhibit non-equivalent matrix effect compensation relative to 13C-labeled counterparts, with deuterated IS generating negatively biased quantitative results (−38.4% spike accuracy bias) in certain LC-ESI-MS/MS applications [1]. Such comparative evaluations are essential for laboratories establishing standard operating procedures for m6A quantification and for regulatory submissions requiring documentation of internal standard selection justification .

Long-Term Stability of Isotope-Labeled Standards

N6-Methyladenosine-d3 requires specific storage protocols to maintain isotopic integrity: powder form at -20°C (3 years stability), 4°C (2 years), or in solution at -80°C (6 months) and -20°C (1 month), with protection from light and storage under nitrogen recommended to prevent oxidative degradation and hydrogen-deuterium exchange [1]. These stability parameters are directly relevant to laboratory inventory management and long-term procurement planning for multi-year epitranscriptomics studies requiring batch-to-batch internal standard consistency .

Application

Selection Property

Validation Focus

Global m⁶A LC-MS/MS quantification

Deuterated SIL-IS (D3, mass shift >3 Da)

Matrix-effect and recovery correction for absolute fmol/µg RNA reporting

LC-MS/MS method validation

High-purity certified ISTD

Accuracy, precision, LLOQ determination; CoA documentation

Deuterated vs 13C ISTD performance comparison

Deuterated vs 13C label behavior

Matrix effect compensation equivalence; cross-standard calibration

Long-term epitranscriptomics studies

Storage stability profile

Isotopic integrity under recommended conditions (−80°C to −20°C, protected from light)

• [1] Creative Proteomics. m6A Modification LC-MS Analysis: Absolute Quantification Strategies, Internal Standards, and Interpretation Pitfalls. Technical Resource. View Source